Cas no 5452-89-1 (Propanedioic acid,2-cycloheptyl-2-hexyl-)

• Product Name: Propanedioic acid,2-cycloheptyl-2-hexyl-
• CAS No: 5452-89-1
• MF: C₁₆H₂₈O₄
• MW: 284.391125679016
• CID: 379528
• PubChem ID: 227434
• Update Time: 2025-04-19

Propanedioic acid,2-cycloheptyl-2-hexyl- Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-cycloheptyl-2-hexyl-
• 2-cycloheptyl-2-hexylpropanedioic acid
• AC1L5FHQ
• AC1Q5RNH
• AG-J-79618
• AR-1I2890
• CTK5A1464
• cycloheptyl(hexyl)propanedioic acid
• NSC19009
• NSC-19009
• DTXSID00280901
• 5452-89-1

• Inchi： 1S/C16H28O4/c1-2-3-4-9-12-16(14(17)18,15(19)20)13-10-7-5-6-8-11-13/h13H,2-12H2,1H3,(H,17,18)(H,19,20)
• InChI Key： PHEVRRFIUPKION-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)(CCCCCC)C1CCCCCC1)=O

Computed Properties

• Exact Mass: 284.19884
• Monoisotopic Mass: 284.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.084
• Boiling Point: 452.2°C at 760 mmHg
• Flash Point: 241.4°C
• Refractive Index: 1.497
• PSA: 74.6
• LogP: 4.08280